Cas no 1403764-84-0 (3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine)

• Product Name: 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine
• CAS No: 1403764-84-0
• MF: C₉H₇BrClN₃
• MW: 272.528979539871
• CID: 5055814
• Update Time: 2025-06-09

3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-cyclopropylimidazo[1,2-b]pyridazine
• CID 82378991
• 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine

• Inchi： 1S/C9H7BrClN3/c10-9-8(5-1-2-5)12-7-4-3-6(11)13-14(7)9/h3-5H,1-2H2
• InChI Key： ODWJOSPSTKOQRC-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CC2)N=C2C=CC(=NN12)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 2.9
• Topological Polar Surface Area: 30.2

Additional information on 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine

Professional Introduction to Compound with CAS No 1403764-84-0 and Product Name: 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine

The compound with the CAS number 1403764-84-0 and the product name 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a fused imidazo[1,2-b]pyridazine core, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of bromo and chloro substituents, along with a cyclopropyl group, enhances its reactivity and makes it a valuable scaffold for further derivatization and study.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research, particularly in the quest for new therapeutic agents. The 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine molecule exemplifies this trend, as its structural motifs are frequently explored for their biological activity. The imidazo[1,2-b]pyridazine scaffold is known for its versatility in drug design, often serving as a key component in molecules targeting various diseases. The specific substitution pattern in this compound not only influences its electronic properties but also modulates its interactions with biological targets.

One of the most compelling aspects of 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine is its potential as a building block for more complex pharmacophores. The bromo and chloro atoms provide reactive sites for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow chemists to introduce diverse groups into the molecule, thereby tailoring its biological properties. For instance, incorporating aryl or heteroaryl groups can enhance binding affinity to specific enzymes or receptors.

Recent studies have highlighted the importance of cyclopropyl-containing heterocycles in medicinal chemistry. The cyclopropyl group in 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine contributes to steric hindrance and can influence the conformation of the molecule upon binding to a target. This feature is particularly valuable in designing molecules that exhibit high selectivity and potency. Moreover, the cyclopropyl ring can serve as a handle for further chemical manipulation, enabling the synthesis of analogs with improved pharmacokinetic profiles.

The combination of bromo and chloro substituents also makes 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine a versatile intermediate for exploring different chemical spaces. For example, palladium-catalyzed reactions can be employed to introduce various functional groups at the positions adjacent to these halogens. This flexibility is crucial for optimizing drug candidates during the hit-to-lead phase of drug discovery. Additionally, computational studies have shown that these substituents can modulate electronic distributions within the molecule, affecting both reactivity and binding affinity.

In terms of biological activity, preliminary investigations suggest that 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine exhibits promising properties as an inhibitor of certain kinases and enzymes implicated in inflammatory diseases. The imidazo[1,2-b]pyridazine core is known to interact with ATP-binding pockets in these targets, making it a potential lead compound for further development. Furthermore, the presence of halogen atoms can enhance metabolic stability by preventing unwanted side reactions. These characteristics make it an attractive candidate for preclinical studies aimed at validating its therapeutic potential.

The synthesis of 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Starting from commercially available precursors, the introduction of bromo and chloro substituents requires precise control over reaction conditions to ensure high yields and selectivity. Advanced techniques such as flow chemistry have been employed to optimize these processes, reducing waste and improving scalability.

As research progresses, the applications of 3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine are expected to expand beyond traditional pharmaceuticals. Its structural features make it suitable for materials science applications as well, particularly in the development of organic electronic materials where heterocyclic compounds play a crucial role. The ability to functionalize this molecule further opens up possibilities for creating novel materials with tailored properties.

In conclusion,3-Bromo-6-chloro-2-cyclopropylimidazo1,2-bpyridazine (CAS No 1403764-84-0) stands out as a versatile and promising compound with significant potential in both drug discovery and materials science. Its unique structural features and reactivity make it an invaluable tool for chemists and biologists alike. As our understanding of its properties grows， so too will its applications， contributing to advancements across multiple scientific disciplines.